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Compound of Interest

Compound Name: 2-Dibenzothiophenebutanoic acid

Cat. No.: B11950334

CAS Number: 91034-92-3

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals interested in 2-Dibenzothiophenebutanoic acid. Due to the
limited availability of specific experimental data for this compound in publicly accessible
literature, this guide provides foundational information and outlines general methodologies and
potential areas of investigation based on related chemical structures.

Chemical Identity and Properties
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Property Value Reference
CAS Number 91034-92-3 [1]
Molecular Formula C16H1402S [1]
Molecular Weight 270.35 g/mol [1]

4-(dibenzothiophen-2-
IUPAC Name ' . A
yl)butanoic acid

) C1=CC=C2C(=C1)C3=C(S2)C
Canonical SMILES N/A
=C(C=C3)CCCC(=0)0O

Physical Description Solid (predicted) N/A

Predicted to be soluble in
Solubility organic solvents like DMSO N/A

and methanol.

Potential Biological Significance

While direct biological studies on 2-Dibenzothiophenebutanoic acid are not readily available,
the dibenzothiophene core is a recognized scaffold in medicinal chemistry. Derivatives of
dibenzothiophene have been investigated for a range of biological activities, including but not
limited to:

» Antimicrobial and Antifungal Activity: The sulfur-containing heterocyclic ring system is a
common feature in various antimicrobial agents.

o Enzyme Inhibition: The planar, aromatic structure of dibenzothiophene could facilitate binding
to the active sites of various enzymes.

o Receptor Agonism/Antagonism: The rigid structure can be a basis for designing ligands for
various cellular receptors.

Given the structural similarity to other biologically active butanoic acid derivatives, 2-
Dibenzothiophenebutanoic acid could potentially interact with pathways regulated by short-
chain fatty acids (SCFAs). However, this remains speculative without direct experimental
evidence.
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Proposed Experimental Protocols

The following are generalized experimental protocols that could be adapted to investigate the
biological activity of 2-Dibenzothiophenebutanoic acid.

Synthesis of 2-Dibenzothiophenebutanoic Acid

A potential synthetic route could involve a Friedel-Crafts acylation of dibenzothiophene with
succinic anhydride, followed by a reduction of the resulting keto acid.

Workflow for a Potential Synthesis:
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2-Dibenzothiophenebutanoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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